Cas no 1005583-27-6 (methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate)

Methyl 2-((4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl)benzoate is a synthetic organic compound featuring a benzoate ester core linked to a substituted pyrazole moiety. The presence of both amino and ester functional groups enhances its versatility as an intermediate in pharmaceutical and agrochemical synthesis. The 3,5-dimethyl substitution on the pyrazole ring contributes to steric stability, while the amino group offers potential for further derivatization. This compound is particularly valued for its balanced reactivity, making it suitable for applications in heterocyclic chemistry and drug development. Its well-defined structure ensures consistent performance in synthetic pathways requiring precise functional group compatibility.

methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate structure

1005583-27-6 structure

Product Name:methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate

CAS No:1005583-27-6

MF:C₁₄H₁₇N₃O₂

MW:259.303683042526

MDL:MFCD04969768

CID:3056982

PubChem ID:17024654

Update Time:2025-06-07

methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

- 2-(4-Amino-3,5-dimethyl-pyrazol-1-ylmethyl)-benzoic acid methyl ester
- methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate
- AKOS000310046
- 1005583-27-6
- Methyl 2-((4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl)benzoate
- BBL038768
- methyl 2-[(4-amino-3,5-dimethylpyrazol-1-yl)methyl]benzoate
- EN300-229515
- methyl 2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoate
- STK312523
- SCHEMBL19951242
- CS-0282753
- MDL： MFCD04969768
- Inchi： 1S/C14H17N3O2/c1-9-13(15)10(2)17(16-9)8-11-6-4-5-7-12(11)14(18)19-3/h4-7H,8,15H2,1-3H3
- InChI Key： YMGJDAMKMVRZGF-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC=CC=1CN1C(C)=C(C(C)=N1)N)=O

Computed Properties

Exact Mass: 259.132076794Da
Monoisotopic Mass: 259.132076794Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 70.1Å²

methyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-229515-0.05g	methyl 2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoate	1005583-27-6	95%	0.05g	$69.0	2024-06-20
Enamine	EN300-229515-0.1g	methyl 2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoate	1005583-27-6	95%	0.1g	$105.0	2024-06-20
Enamine	EN300-229515-0.25g	methyl 2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoate	1005583-27-6	95%	0.25g	$149.0	2024-06-20
Enamine	EN300-229515-0.5g	methyl 2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoate	1005583-27-6	95%	0.5g	$284.0	2024-06-20
Enamine	EN300-229515-1.0g	methyl 2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoate	1005583-27-6	95%	1.0g	$385.0	2024-06-20
Enamine	EN300-229515-2.5g	methyl 2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoate	1005583-27-6	95%	2.5g	$754.0	2024-06-20
Enamine	EN300-229515-5.0g	methyl 2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoate	1005583-27-6	95%	5.0g	$1115.0	2024-06-20
Enamine	EN300-229515-10.0g	methyl 2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoate	1005583-27-6	95%	10.0g	$1654.0	2024-06-20
Enamine	EN300-229515-1g	methyl 2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoate	1005583-27-6		1g	$385.0	2023-09-15
Enamine	EN300-229515-5g	methyl 2-[(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoate	1005583-27-6		5g	$1115.0	2023-09-15